Cas no 1261963-51-2 (2-(2-chlorophenyl)-4-nitrobenzoic Acid)

• Product Name: 2-(2-chlorophenyl)-4-nitrobenzoic Acid
• CAS No: 1261963-51-2
• MF: C₁₃H₈ClNO₄
• MW: 277.659922599792
• MDL: MFCD18319895
• CID: 1219398
• PubChem ID: 53225812
• Update Time: 2025-05-20

2-(2-chlorophenyl)-4-nitrobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-chlorophenyl)-4-nitrobenzoic Acid
• 2'-Chloro-5-nitro[1,1'-biphenyl]-2-carboxylic acid
• MFCD18319895
• 1261963-51-2
• 2-(2-Chlorophenyl)-4-nitrobenzoic acid, 95%
• DTXSID30689544

• MDL： MFCD18319895
• Inchi： 1S/C13H8ClNO4/c14-12-4-2-1-3-9(12)11-7-8(15(18)19)5-6-10(11)13(16)17/h1-7H,(H,16,17)
• InChI Key： WGQRXZAONBZEDV-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1C=C(C=CC=1C(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 277.0141854g/mol
• Monoisotopic Mass: 277.0141854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 83.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 2-(2-chlorophenyl)-4-nitrobenzoic Acid

Comprehensive Overview of 2-(2-Chlorophenyl)-4-Nitrobenzoic Acid (CAS No. 1261963-51-2)

2-(2-Chlorophenyl)-4-nitrobenzoic Acid (CAS No. 1261963-51-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by its chlorophenyl and nitrobenzoic acid moieties, serves as a critical intermediate in the synthesis of more complex molecules. Researchers and industry professionals frequently search for terms like "2-(2-chlorophenyl)-4-nitrobenzoic acid synthesis", "CAS 1261963-51-2 applications", and "nitrobenzoic acid derivatives", reflecting its relevance in modern chemistry.

The molecular structure of 2-(2-chlorophenyl)-4-nitrobenzoic Acid combines a chlorinated aromatic ring with a nitro-substituted benzoic acid, making it a versatile building block for drug discovery and material science. Its CAS number 1261963-51-2 is often referenced in patent literature and academic journals, particularly in studies exploring anti-inflammatory agents or photoactive materials. Recent trends in green chemistry have also sparked interest in optimizing its synthesis to reduce environmental impact, aligning with searches for "sustainable synthesis of nitrobenzoic acids" and "eco-friendly aromatic compounds".

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize 2-(2-chlorophenyl)-4-nitrobenzoic Acid, ensuring purity and consistency for research applications. The compound's solubility in organic solvents and thermal stability are frequently discussed in technical forums, addressing practical questions like "how to purify 2-(2-chlorophenyl)-4-nitrobenzoic acid" or "storage conditions for CAS 1261963-51-2". These details are crucial for laboratories handling fine chemicals.

In pharmaceutical contexts, derivatives of nitrobenzoic acid have shown promise in modulating biological pathways, with researchers investigating 2-(2-chlorophenyl)-4-nitrobenzoic Acid as a precursor for targeted drug delivery systems. This aligns with growing public interest in personalized medicine and biocompatible materials, as evidenced by search queries such as "nitrobenzoic acid in drug formulation" and "chlorophenyl compounds in medical research". The compound's electrochemical properties further expand its utility in developing sensors and catalysts.

From an industrial perspective, CAS 1261963-51-2 is valued for its role in producing high-performance polymers and specialty coatings. Manufacturers often seek information on "bulk suppliers of 2-(2-chlorophenyl)-4-nitrobenzoic acid" or "scaling up nitrobenzoic acid production", highlighting its commercial significance. Regulatory compliance and quality control standards for this compound are equally important, particularly in regions with stringent chemical safety regulations.

Emerging applications of 2-(2-chlorophenyl)-4-nitrobenzoic Acid in agrochemicals and electronic materials have also been explored, responding to market demands for innovative crop protection solutions and advanced organic semiconductors. The compound's photostability and reactivity with nucleophiles make it a subject of ongoing research, with publications frequently citing its CAS number 1261963-51-2 in connection with molecular engineering breakthroughs.

For researchers navigating chemical databases, accurate identification of 2-(2-chlorophenyl)-4-nitrobenzoic Acid requires attention to its IUPAC name, molecular formula, and spectral data. Common misconceptions about its isomeric forms or derivative compounds underscore the need for precise documentation, as reflected in search patterns like "distinguishing 2-chlorophenyl vs 4-chlorophenyl nitrobenzoic acids". Collaborative platforms increasingly share synthetic protocols and safety data sheets for this compound to facilitate global research efforts.

In summary, 2-(2-chlorophenyl)-4-nitrobenzoic Acid (CAS No. 1261963-51-2) represents a multifaceted chemical entity with expanding applications across scientific disciplines. Its integration into cutting-edge research and industrial processes continues to evolve, driven by advancements in organic synthesis and functional material design. As interest grows in tailored chemical solutions, this compound remains a focal point for innovation, warranting continued exploration of its properties and potential.